Cas no 1431698-10-0 (OTSSP167 hydrochloride)

• Product Name: OTSSP167 hydrochloride
• CAS No: 1431698-10-0
• MF: C₂₅H₂₉Cl₃N₄O₂
• MW: 523.8824
• CID: 2137159
• Update Time: 2025-10-30

OTSSP167 hydrochloride Chemical and Physical Properties

Names and Identifiers

• OTSSP167 hydrochloride
• OTSSP167 (hydrochloride)
• MELK inhibitor
• OTSSP-167 hydrochloride
• OTSSP167 HCL
• 65P731R507
• 1-(6-(3,5-dichloro-4-hydroxyphenyl)-4-(((1r,4r)-4-((dimethylamino)methyl)cyclohexyl)amino)-1,5-naphthyridin-3-yl)ethanone hydrochloride
• Otssp167HCl
• HMS3746E11
• BCP28086
• Q27263896
• 1-[6-(3,5-dichloro-4-hydroxyph
• OTS-167 monohydrochloride

• Inchi： 1S/C25H28Cl2N4O2.ClH/c1-14(32)18-12-28-22-9-8-21(16-10-19(26)25(33)20(27)11-16)30-24(22)23(18)29-17-6-4-15(5-7-17)13-31(2)3;/h8-12,15,17,33H,4-7,13H2,1-3H3,(H,28,29);1H
• InChI Key： XDGWHISAOWEFML-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C([H])=C(C=1[H])C1C([H])=C([H])C2C(=C(C(C(C([H])([H])[H])=O)=C([H])N=2)N([H])C2([H])C([H])([H])C([H])([H])C([H])(C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C([H])([H])C2([H])[H])N=1)Cl)O[H].Cl[H]

Computed Properties

• Exact Mass: 522.135609g/mol
• Monoisotopic Mass: 522.135609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• Molecular Weight: 523.9g/mol

OTSSP167 hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on OTSSP167 hydrochloride

Professional Introduction to OTSSP167 Hydrochloride (CAS No. 1431698-10-0)

OTSSP167 hydrochloride, a compound with the chemical identifier CAS No. 1431698-10-0, has emerged as a significant molecule in the field of pharmaceutical research and development. This compound, belonging to the class of specialized biochemical reagents, has garnered considerable attention due to its unique properties and potential applications in drug discovery and molecular biology.

The structure of OTSSP167 hydrochloride is meticulously designed to facilitate specific biochemical interactions, making it a valuable tool in the synthesis of complex molecules. Its hydrochloride salt form enhances stability and solubility, which are critical factors in pharmaceutical formulations. The compound's role in facilitating the coupling of sulfhydryl groups has been particularly noteworthy, enabling researchers to construct intricate peptide and protein structures with high precision.

In recent years, the applications of OTSSP167 hydrochloride have expanded significantly, particularly in the realm of antibody-drug conjugates (ADCs). These conjugates represent a cutting-edge approach in targeted cancer therapy, where cytotoxic agents are linked to antibodies for precise delivery to malignant cells. The efficiency of this process hinges on the reliability of reagents like OTSSP167 hydrochloride, which ensures stable and controlled coupling between the antibody and the cytotoxic payload.

Recent studies have highlighted the compound's efficacy in enhancing the yield and purity of peptide modifications. For instance, research published in leading biochemical journals has demonstrated that OTSSP167 hydrochloride can significantly improve the coupling efficiency of thiol-reactive compounds, reducing unwanted side reactions and increasing overall product quality. This has profound implications for the development of biologics, where even minor impurities can compromise therapeutic efficacy.

The versatility of OTSSP167 hydrochloride is further underscored by its use in synthesizing novel bioactive molecules. Researchers have leveraged its sulfhydryl-reactive properties to develop innovative therapeutic agents targeting various diseases. For example, studies have shown promising results in using OTSSP167 hydrochloride to modify small molecules for better pharmacokinetic profiles, enhancing drug absorption and reducing toxicity.

Advances in synthetic chemistry have also enabled the customization of OTSSP167 hydrochloride for specific research needs. By modifying its molecular structure, scientists can fine-tune its reactivity and compatibility with different substrates. This flexibility is crucial for addressing the diverse challenges encountered in drug development, where each therapeutic target may require unique biochemical conditions.

The compound's role in facilitating cross-linking reactions has been particularly valuable in structural biology. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) rely on precise molecular interactions to elucidate protein structures. OTSSP167 hydrochloride provides a reliable means for creating stable linkages between amino acids or modified residues, aiding in the accurate determination of three-dimensional protein conformations.

In addition to its applications in drug discovery, OTSSP167 hydrochloride has found utility in diagnostic assays. Its ability to selectively react with specific biomolecules allows for the development of highly sensitive detection methods for disease biomarkers. This has opened new avenues for early diagnosis and personalized medicine, where accurate detection is paramount.

The future prospects of OTSSP167 hydrochloride are promising, with ongoing research exploring its potential in emerging fields such as gene therapy and mRNA-based vaccines. The compound's compatibility with nucleic acid modifications makes it a candidate for developing next-generation therapeutics that leverage genetic material as a therapeutic agent. Such advancements could revolutionize treatments for genetic disorders and infectious diseases.

Ethical considerations are also integral to the use of compounds like OTSSP167 hydrochloride. Ensuring that research is conducted responsibly and with adherence to regulatory standards is essential for maintaining public trust and advancing scientific progress safely. Collaborative efforts between academia and industry are vital in addressing these ethical dimensions while pushing the boundaries of what these compounds can achieve.

In conclusion, OTSSP167 hydrochloride (CAS No. 1431698-10-0) represents a cornerstone in modern biochemical research. Its unique properties make it an indispensable tool for a wide range of applications, from drug development to diagnostic assays. As scientific understanding continues to evolve, it is likely that this compound will play an even more pivotal role in shaping the future of medicine and biotechnology.